Cas no 646450-31-9 (Phosphoric acid, ethyl bis(2-methylpropyl) ester)

• Product Name: Phosphoric acid, ethyl bis(2-methylpropyl) ester
• CAS No: 646450-31-9
• MF: C₁₀H₂₃O₄P
• MW: 238.260984659195
• CID: 420896
• PubChem ID: 71379385
• Update Time: 2025-04-19

Phosphoric acid, ethyl bis(2-methylpropyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, ethyl bis(2-methylpropyl) ester
• ethyl bis(2-methylpropyl) phosphate
• SCHEMBL3823280
• DTXSID40801957
• 646450-31-9

• Inchi： 1S/C10H23O4P/c1-6-12-15(11,13-7-9(2)3)14-8-10(4)5/h9-10H,6-8H2,1-5H3
• InChI Key： MXKPMPAIGUPRAL-UHFFFAOYSA-N
• SMILES： P(=O)(OCC)(OCC(C)C)OCC(C)C

Computed Properties

• Exact Mass: 238.13349
• Monoisotopic Mass: 238.13339621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76